Cas no 2138336-99-7 (2,2-Difluoro-3-(5-methylfuran-3-yl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(5-methylfuran-3-yl)propanoic acid
• CAS No: 2138336-99-7
• MF: C₈H₈F₂O₃
• MW: 190.144129753113
• CID: 5760423
• PubChem ID: 165466803
• Update Time: 2025-05-24

2,2-Difluoro-3-(5-methylfuran-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138336-99-7
• 2,2-difluoro-3-(5-methylfuran-3-yl)propanoic acid
• EN300-789679
• 2,2-Difluoro-3-(5-methylfuran-3-yl)propanoic acid

• Inchi： 1S/C8H8F2O3/c1-5-2-6(4-13-5)3-8(9,10)7(11)12/h2,4H,3H2,1H3,(H,11,12)
• InChI Key： LYQMIXZUKASAGO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1=COC(C)=C1)F

Computed Properties

• Exact Mass: 190.04415044g/mol
• Monoisotopic Mass: 190.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Additional information on 2,2-Difluoro-3-(5-methylfuran-3-yl)propanoic acid

2,2-Difluoro-3-(5-methylfuran-3-yl)propanoic acid (CAS No. 2138336-99-7)

2,2-Difluoro-3-(5-methylfuran-3-yl)propanoic acid is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, with the CAS registry number 2138336-99-7, belongs to the class of fluorinated aromatic carboxylic acids. Its structure features a difluorinated propane backbone attached to a 5-methylfuran ring, making it a unique molecule with potential applications in various areas of research and industry.

The synthesis of 2,2-difluoro-3-(5-methylfuran-3-yl)propanoic acid involves a series of carefully designed organic reactions. Recent advancements in fluorination techniques have enabled researchers to efficiently introduce the two fluorine atoms at the second position of the propane chain. The coupling of this fluorinated moiety with the 5-methylfuran ring is typically achieved through nucleophilic aromatic substitution or Suzuki coupling reactions, depending on the specific conditions and reagents used.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug development. The presence of both fluorine atoms and the aromatic furan ring introduces unique electronic and steric properties that can be exploited in designing bioactive compounds. Recent studies have shown that fluorinated aromatic acids like this compound exhibit interesting pharmacokinetic profiles, including improved solubility and enhanced bioavailability.

In terms of biological activity, 2,2-difluoro-3-(5-methylfuran-3-yl)propanoic acid has been investigated for its potential as an inhibitor of certain enzymes and receptors. For instance, researchers have explored its ability to modulate G-protein coupled receptors (GPCRs), which are critical targets in treating various diseases such as hypertension, diabetes, and neurodegenerative disorders. The methyl group on the furan ring plays a crucial role in enhancing the molecule's binding affinity to these targets.

The chemical stability of CAS No. 2138336-99-7 is another area of interest. Studies have demonstrated that this compound exhibits good thermal stability under standard laboratory conditions, making it suitable for long-term storage and transportation. Additionally, its resistance to hydrolysis under physiological conditions suggests its potential for use in formulations requiring prolonged shelf life.

From an environmental perspective, understanding the degradation pathways of 2,2-difluoro-3-(5-methylfuran-3-yl)propanoic acid is essential for assessing its ecological impact. Recent research has focused on microbial degradation mechanisms, with findings indicating that certain bacterial strains can metabolize this compound under anaerobic conditions. This knowledge is vital for developing sustainable waste management strategies for compounds like CAS No. 2138336-99-7.

In conclusion, 2,2-difluoro-3-(5-methylfuran-3-yL)propanoic acid (CAS No. 2138336_99_7) stands out as a versatile molecule with diverse applications in organic synthesis and drug discovery. Its unique structure, combined with favorable chemical and biological properties, positions it as a valuable tool for researchers across various disciplines.